2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide

• IUPAC Name: 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-prop-2-enylprop-2-enamide
• InChI: InChI=1S/C15H14N2O3/c1-2-5-17-15(18)12(10-16)8-11-3-4-13-14(9-11)20-7-6-19-13/h2-4,8-9H,1,5-7H2,(H,17,18)
• InChI Key: HFDFUVBUGZGGLG-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C(=CC1=CC2=C(C=C1)OCCO2)C#N
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide, also known as compound 1, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 is not fully understood, but it is believed to involve the inhibition of specific enzymes and the induction of apoptosis in cancer cells. In neuroprotection, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 has been shown to reduce oxidative stress and inflammation in the brain. The antimicrobial activity of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 is thought to be due to its ability to disrupt the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
Compound 1 has been found to have various biochemical and physiological effects, including the inhibition of specific enzymes, induction of apoptosis, reduction of oxidative stress and inflammation, and disruption of cell membranes in bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is the limited availability of this 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide, which may hinder its widespread use in research.

Future Directions

There are several future directions for the research of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1. One direction is to further investigate its potential applications in cancer therapy, neuroprotection, and antimicrobial activity. Another direction is to explore its potential as a drug candidate and to optimize its pharmacological properties. Additionally, the synthesis method of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 can be further improved to increase its yield and reduce the cost of production.
Conclusion:
In conclusion, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 is a chemical 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method has been reported to yield a high purity of the 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide, and it has been studied for its potential applications in cancer therapy, neuroprotection, and antimicrobial activity. The mechanism of action of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 is not fully understood, but it is believed to involve the inhibition of specific enzymes and the induction of apoptosis in cancer cells. Compound 1 has various biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. There are several future directions for the research of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1, including further investigation of its potential applications and optimization of its pharmacological properties.

Synthesis Methods

The synthesis method of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with propargylamine, followed by the reaction with propargyl bromide and cyanogen bromide. The final product is obtained after purification using column chromatography. This method has been reported to yield a high purity of 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1.

Scientific Research Applications

Compound 1 has been studied for its potential applications in various fields, including cancer therapy, neuroprotection, and antimicrobial activity. In cancer therapy, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of specific enzymes. In neuroprotection, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. In antimicrobial activity, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(prop-2-en-1-yl)prop-2-enamide 1 has been reported to have activity against various bacteria and fungi.